Cas no 73713-69-6 (2,5-dimethyl-4-nitrobenzonitrile)
73713-69-6 structure
Product Name:2,5-dimethyl-4-nitrobenzonitrile
CAS No:73713-69-6
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD16875749
CID:1765873
PubChem ID:52273
Update Time:2025-04-21
2,5-dimethyl-4-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyl-4-nitrobenzonitrile
- NSC76088
- BENZONITRILE, 2,5-DIMETHYL-4-NITRO-
- 2,5-Dimethyl-4-nitro-benzonitril
- AC1L1CM0
- 2,5-dimethyl-4-nitro-benzonitrile
- BRN 3261793
- WLN: WNR B1 E1 DCN
- Benzonitrile,5-dimethyl-4-nitro-
- AC1Q2HKV
- NSC67712
- NCIOpen2_000304
- AKOS024260896
- NSC-67712
- MFCD00024285
- NSC 67712
- DB-337939
- DTXCID50146508
- SCHEMBL7024321
- CS-0455395
- 3-09-00-02441 (Beilstein Handbook Reference)
- DTXSID50224017
- Z1255356153
- NSC-76088
- 73713-69-6
- 98SW7QB5K2
- UNII-98SW7QB5K2
- EN300-128064
- AIJHILQDGSFDQP-UHFFFAOYSA-N
-
- MDL： MFCD16875749
- Inchi： 1S/C9H8N2O2/c1-6-4-9(11(12)13)7(2)3-8(6)5-10/h3-4H,1-2H3
- InChI Key： AIJHILQDGSFDQP-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C)C(C#N)=CC=1C)=O
Computed Properties
- Exact Mass: 176.05864
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 66.93
- LogP: 2.60648
2,5-dimethyl-4-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010005767-250mg |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 97% | 250mg |
$489.60 | 2023-09-01 | |
| Alichem | A010005767-500mg |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 97% | 500mg |
$823.15 | 2023-09-01 | |
| Alichem | A010005767-1g |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 97% | 1g |
$1475.10 | 2023-09-01 | |
| Apollo Scientific | OR939982-250mg |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95% | 250mg |
£175.00 | 2025-02-20 | |
| Apollo Scientific | OR939982-500mg |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95% | 500mg |
£310.00 | 2025-02-20 | |
| Apollo Scientific | OR939982-1g |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95% | 1g |
£480.00 | 2025-02-20 | |
| eNovation Chemicals LLC | D545427-1g |
2,4-Dimethyl-5-nitrobenzonitrile |
73713-69-6 | 95% | 1g |
$495 | 2024-05-23 | |
| eNovation Chemicals LLC | D273193-1g |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 97% | 1g |
$385 | 2024-05-24 | |
| eNovation Chemicals LLC | D273193-10g |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 97% | 10g |
$1580 | 2024-05-24 | |
| eNovation Chemicals LLC | Y0978101-5g |
2,5-Dimethyl-4-nitrobenzonitrile |
73713-69-6 | 95% | 5g |
$1550 | 2024-08-02 |
2,5-dimethyl-4-nitrobenzonitrile Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
73713-69-6 (2,5-dimethyl-4-nitrobenzonitrile) Related Products
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- 89929-62-4(Benzonitrile, 2-methyl-4,6-dinitro-)
- 96784-54-2(3-Methyl-4-nitrobenzonitrile)
- 51762-67-5(3-nitrobenzene-1,2-dicarbonitrile)
- 948-31-2(2-Methyl-3,5-dinitrobenzonitrile)
- 939-79-7(2-Nitro-p-toluonitrile)
- 7251-26-5(Benzonitrile,2,6-dimethyl-3-nitro-)
- 1885-76-3(2-Methyl-6-nitrobenzonitrile)
- 101552-39-0(3,5-Dimethyl-4-nitrobenzonitrile)
- 71516-35-3(2-Methyl-3-nitrobenzonitrile)
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